![molecular formula C26H23N3O4 B2512831 N-(4-methoxyphenyl)-2-(7-methyl-3-(4-methylbenzoyl)-4-oxo-1,8-naphthyridin-1(4H)-yl)acetamide CAS No. 894907-07-4](/img/structure/B2512831.png)
N-(4-methoxyphenyl)-2-(7-methyl-3-(4-methylbenzoyl)-4-oxo-1,8-naphthyridin-1(4H)-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-methoxyphenyl)-2-(7-methyl-3-(4-methylbenzoyl)-4-oxo-1,8-naphthyridin-1(4H)-yl)acetamide is a useful research compound. Its molecular formula is C26H23N3O4 and its molecular weight is 441.487. The purity is usually 95%.
BenchChem offers high-quality N-(4-methoxyphenyl)-2-(7-methyl-3-(4-methylbenzoyl)-4-oxo-1,8-naphthyridin-1(4H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-methoxyphenyl)-2-(7-methyl-3-(4-methylbenzoyl)-4-oxo-1,8-naphthyridin-1(4H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- Antibacterial Activity : Researchers have investigated the antibacterial properties of this compound. It may serve as a potential lead for developing new antibiotics or antimicrobial agents .
- Targeting DNA Gyrase : The compound’s structure suggests that it could interact with DNA gyrase, an essential enzyme involved in DNA replication and repair. Inhibiting DNA gyrase could be valuable in treating bacterial infections .
- Antiproliferative Effects : Studies have explored the compound’s impact on cancer cell proliferation. Its ability to inhibit cell growth may be relevant in cancer therapy .
- Targeting Topoisomerases : Given its structural similarity to known topoisomerase inhibitors, further investigation into its effects on these enzymes could be beneficial .
- Metabolic Stability : Researchers have assessed the compound’s metabolic stability, which is crucial for drug development. Understanding how it is metabolized in the body informs dosing and safety profiles .
- Separation Techniques : Scientists have used this compound as a test analyte in high-performance liquid chromatography (HPLC) methods. For instance, it can be separated using reverse-phase columns with acetonitrile-water-phosphoric acid mobile phases .
- Building Block : The compound’s unique structure makes it a valuable building block for designing novel materials or synthesizing other complex molecules .
- Enzyme Assays : Researchers have explored its potential as an enzyme inhibitor. Investigating its effects on specific enzymes could reveal insights into biological processes .
Medicinal Chemistry and Drug Development
Cancer Research
Pharmacokinetics and Metabolism
Chromatography Applications
Material Science and Organic Synthesis
Chemical Biology and Enzyme Inhibition
properties
IUPAC Name |
N-(4-methoxyphenyl)-2-[7-methyl-3-(4-methylbenzoyl)-4-oxo-1,8-naphthyridin-1-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H23N3O4/c1-16-4-7-18(8-5-16)24(31)22-14-29(26-21(25(22)32)13-6-17(2)27-26)15-23(30)28-19-9-11-20(33-3)12-10-19/h4-14H,15H2,1-3H3,(H,28,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SHCWEPLQLFSKKA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)C2=CN(C3=C(C2=O)C=CC(=N3)C)CC(=O)NC4=CC=C(C=C4)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H23N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
441.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-methoxyphenyl)-2-(7-methyl-3-(4-methylbenzoyl)-4-oxo-1,8-naphthyridin-1(4H)-yl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.